Cas no 1556-01-0 (Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-)

Acetic acid,2-(2,4-dichloro-5-methylphenoxy)- structure
1556-01-0 structure
Product Name:Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-
CAS No:1556-01-0
MF:C9H8Cl2O3
MW:235.064021110535
CID:164254
PubChem ID:232693
Update Time:2025-04-19

Acetic acid,2-(2,4-dichloro-5-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-
    • 2-(2,4-dichloro-5-methylphenoxy)acetic acid
    • CHEMBL1741341
    • DTXSID70283222
    • 2,4-dichloro-5-methylphenoxyacetic acid
    • NCIStruc2_000487
    • NSC30534
    • NCGC00013371
    • 1556-01-0
    • NCGC00013371-02
    • NCGC00096487-01
    • NCI60_002579
    • CCG-37915
    • (2,4-dichloro-5-methylphenoxy)acetic acid
    • NCIStruc1_000336
    • NSC-30534
    • NCI30534
    • NSC 30534
    • Inchi: 1S/C9H8Cl2O3/c1-5-2-8(14-4-9(12)13)7(11)3-6(5)10/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: JIPVYKRMJQZZLF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1C)OCC(=O)O)Cl

Computed Properties

  • Exact Mass: 233.98514
  • Monoisotopic Mass: 233.9850495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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